Cas no 186507-05-1 (HYDRAZINECARBOTHIOAMIDE, 2-[(2-CHLOROPHENYL)METHYLENE]-, (E)-)

• Product Name: HYDRAZINECARBOTHIOAMIDE, 2-[(2-CHLOROPHENYL)METHYLENE]-, (E)-
• CAS No: 186507-05-1
• MF: C₈H₈ClN₃S
• MW: 213.687218666077
• CID: 3444954
• PubChem ID: 6864754
• Update Time: 2025-06-07

HYDRAZINECARBOTHIOAMIDE, 2-[(2-CHLOROPHENYL)METHYLENE]-, (E)- Chemical and Physical Properties

Names and Identifiers

• HYDRAZINECARBOTHIOAMIDE, 2-[(2-CHLOROPHENYL)METHYLENE]-, (E)-
• {[(2-chlorophenyl)methylidene]amino}thiourea
• Hydrazinecarbothioamide, 2-[(2-chlorophenyl)methylene]-, (2E)-
• [(E)-[(2-chlorophenyl)methylidene]amino]thiourea
• chlorobenzaldehyde thi-osemicarbazone
• STK730917
• EN300-52259
• CS-0250797
• [[(2-chlorophenyl)methylidene]amino]thiourea
• AB01321481-02
• F0849-1716
• [(E)-(2-chlorophenyl)methylideneamino]thiourea
• ZGPJVXICCFYSRT-VZUCSPMQSA-N
• MFCD00022154
• BRN 1959247
• 186507-05-1
• (E)-2-(2-chlorobenzylidene)hydrazinecarbothioamide
• SR-01000079269
• 2-(2-Chlorobenzylidene)Hydrazinecarbothioamide
• 5706-78-5
• CHEMBL239452
• 2-Chlorobenzaldehyde thiosemicarbazone
• AKOS000269498
• AI3-23043
• (E)-2-(2-chlorobenzylidene)hydrazine-1-carbothioamide
• Hydrazinecarbothioamide, 2-((2-chlorophenyl)methylene)-
• NCGC00328537-01
• o-Chlorobenzaldehyde 3-thiosemicarbazone
• (2E)-2-(2-chlorobenzylidene)hydrazinecarbothioamide
• [(E)-(2-chlorophenyl)methyleneamino]thiourea
• Benzaldehyde, o-chloro-, 3-thiosemicarbazone
• 4-07-00-00562 (Beilstein Handbook Reference)
• HMS565N12
• 2-Chlorobenzaldehyde thiosemicarbazone #
• SR-01000079269-1
• BDBM50356186
• SCHEMBL3691048
• Z49561500

• MDL： MFCD00022154
• Inchi： 1S/C8H8ClN3S/c9-7-4-2-1-3-6(7)5-11-12-8(10)13/h1-5H,(H3,10,12,13)/b11-5+
• InChI Key： ZGPJVXICCFYSRT-VZUCSPMQSA-N
• SMILES： N(C(N)=S)/N=C/C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 213.0127461Da
• Monoisotopic Mass: 213.0127461Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.5Ų